Cas no 58379-48-9 (2(1H)-Pyridinethione, 3-hydroxy-1-(1-propenyl)-)

• Product Name: 2(1H)-Pyridinethione, 3-hydroxy-1-(1-propenyl)-
• CAS No: 58379-48-9
• MF: C₈H₉NOS
• MW: 167.228160619736
• CID: 342282
• PubChem ID: 53843760
• Update Time: 2025-04-19

2(1H)-Pyridinethione, 3-hydroxy-1-(1-propenyl)- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinethione, 3-hydroxy-1-(1-propenyl)-
• 3-hydroxy-1-prop-1-enylpyridine-2-thione
• 3-Hydroxy-1-(prop-1-en-1-yl)pyridine-2(1H)-thione
• SCHEMBL11352789
• DTXSID30707070
• 58379-48-9

• Inchi： 1S/C8H9NOS/c1-2-5-9-6-3-4-7(10)8(9)11/h2-6,10H,1H3
• InChI Key： GKXUWXVWDZPPRQ-UHFFFAOYSA-N
• SMILES： S=C1C(=CC=CN1C=CC)O

Computed Properties

• Exact Mass: 167.04057
• Monoisotopic Mass: 167.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 55.6Ų

Experimental Properties

• PSA: 23.47